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Introduction
Pheromone Biosynthesis Activating Neuropeptide (PBAN) is a key neurohormone in many

insect species, primarily known for its role in regulating the biosynthesis of sex pheromones.[1]

[2] Beyond this critical function, PBAN and its receptors are part of the broader pyrokinin/PBAN

family of neuropeptides, which are involved in various physiological processes.[3][4] The PBAN

receptor is a G-protein coupled receptor (GPCR).[1][2] Upon binding of PBAN, the receptor

activates a signaling cascade that leads to an increase in intracellular calcium concentration

([Ca2+]), a crucial second messenger in neurons.[1][5] This calcium signal is a key event in the

cellular response to PBAN and can be visualized and quantified using calcium imaging

techniques.

This application note provides a detailed protocol for performing calcium imaging experiments

to monitor the neuronal response to PBAN application using the fluorescent calcium indicator

Fluo-4 AM. It is intended for researchers in neuroscience, entomology, and drug development

who are interested in studying the signaling pathways of insect neuropeptides and their

receptors.
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PBAN initiates its effect by binding to a specific Gq-protein coupled receptor (Gq-GPCR) on the

neuronal membrane. This binding event triggers a conformational change in the receptor,

leading to the activation of the associated Gq protein. The activated Gαq subunit then

stimulates Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2), a membrane phospholipid, into two second messengers: inositol trisphosphate (IP3)

and diacylglycerol (DAG). IP3 diffuses into the cytoplasm and binds to IP3 receptors on the

membrane of the endoplasmic reticulum (ER), which acts as an intracellular calcium store. This

binding opens the IP3 receptor channels, causing a rapid release of Ca2+ from the ER into the

cytoplasm, leading to a transient increase in intracellular calcium concentration. This rise in

cytoplasmic Ca2+ can then activate a variety of downstream effectors, including protein kinase

C (PKC) and calmodulin-dependent kinases (CaMK), ultimately leading to the physiological

response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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